Cas no 90537-15-8 (4-Chloro-2,5-dimethylbenzonitrile)

4-Chloro-2,5-dimethylbenzonitrile structure

90537-15-8 structure

Product Name:4-Chloro-2,5-dimethylbenzonitrile

CAS No:90537-15-8

MF:C₉H₈ClN

MW:165.619521141052

MDL:MFCD19381656

CID:2845067

PubChem ID:53255488

Update Time:2025-04-21

4-Chloro-2,5-dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2,5-dimethylbenzonitrile
- FS-6376
- SCHEMBL13868310
- AKOS022942597
- 90537-15-8
- DTXSID30693161
- MDL： MFCD19381656
- Inchi： 1S/C9H8ClN/c1-6-4-9(10)7(2)3-8(6)5-11/h3-4H,1-2H3
- InChI Key： OYYVQLONMLSVAG-UHFFFAOYSA-N
- SMILES： ClC1=CC(C)=C(C#N)C=C1C

Computed Properties

Exact Mass: 165.0345270Da
Monoisotopic Mass: 165.0345270Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 23.8Å²

4-Chloro-2,5-dimethylbenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	044825-1g	4-Chloro-2,5-dimethylbenzonitrile	90537-15-8	90%	1g	￡158.00	2022-03-01
eNovation Chemicals LLC	Y1255111-250mg	4-Chloro-2,5-dimethylbenzonitrile	90537-15-8	90%	250mg	$325	2024-06-05
eNovation Chemicals LLC	Y1255111-1g	4-Chloro-2,5-dimethylbenzonitrile	90537-15-8	90%	1g	$515	2024-06-05
Oakwood	044825-100mg	4-Chloro-2,5-dimethylbenzonitrile	90537-15-8	90%	100mg	$80.00	2024-07-19
Oakwood	044825-250mg	4-Chloro-2,5-dimethylbenzonitrile	90537-15-8	90%	250mg	$150.00	2024-07-19
Oakwood	044825-1g	4-Chloro-2,5-dimethylbenzonitrile	90537-15-8	90%	1g	$275.00	2024-07-19
eNovation Chemicals LLC	Y1255111-100mg	4-Chloro-2,5-dimethylbenzonitrile	90537-15-8	90%	100mg	$230	2025-02-20
eNovation Chemicals LLC	Y1255111-250mg	4-Chloro-2,5-dimethylbenzonitrile	90537-15-8	90%	250mg	$340	2025-02-20
eNovation Chemicals LLC	Y1255111-1g	4-Chloro-2,5-dimethylbenzonitrile	90537-15-8	90%	1g	$540	2025-02-20
1PlusChem	1P01EZG6-100mg	4-Chloro-2,5-dimethylbenzonitrile	90537-15-8	90%	100mg	$110.00	2024-04-20

4-Chloro-2,5-dimethylbenzonitrile Related Literature

1. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
4. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
5. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445

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